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Compound of Interest

Compound Name: PSB-12062
CAS No.: 55476-47-6
Cat. No.: B1663124
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential guidance on the
proper disposal procedures for PSB-12062, a potent and selective P2X4 receptor antagonist.

While a specific Safety Data Sheet (SDS) for PSB-12062 is not readily available in public
domains, general best practices for the disposal of non-hazardous solid chemical waste in a
laboratory setting should be followed. It is crucial to consult your institution's specific safety
protocols and waste disposal guidelines before proceeding.

Immediate Safety and Handling Precautions

Prior to handling PSB-12062, it is essential to wear appropriate Personal Protective Equipment
(PPE), including safety goggles, gloves, and a lab coat. Work in a well-ventilated area,
preferably within a fume hood, to avoid inhalation of any dust or aerosols.

Storage Information:

e Solid Form: Store at -20°C for long-term stability.[1][2]
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e In Solvent: Store at -80°C.[3]

Disposal Procedures for PSB-12062

The following step-by-step guide is based on standard procedures for the disposal of non-
hazardous solid laboratory chemicals.[4][5][6][7][8]

Step 1: Decontamination of Empty Containers

Triple Rinse: Thoroughly rinse the empty PSB-12062 container at least three times with a
suitable solvent in which PSB-12062 is soluble, such as Dimethyl Sulfoxide (DMSO).[9]

Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as
hazardous chemical waste, following your institution's specific procedures.

Deface Label: After triple rinsing, deface or remove the label on the container to prevent
misuse.

Step 2: Disposal of Solid PSB-12062 Waste

Small Quantities: For trace amounts of solid PSB-12062, it should be treated as chemical
waste.

Packaging: Place the solid waste in a clearly labeled, sealed container compatible with
chemical waste.

Waste Stream: Dispose of the container through your institution's designated hazardous or
chemical waste stream. Do not mix with general laboratory trash.

Step 3: Disposal of Solutions Containing PSB-12062

o Collection: Solutions of PSB-12062 should be collected in a designated, sealed, and clearly
labeled waste container.

o Labeling: The label should clearly indicate the contents, including the solvent and the
presence of PSB-12062.
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o Disposal: Dispose of the waste container through your institution's chemical waste program.
Do not pour solutions containing PSB-12062 down the drain.

Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates a logical workflow for the safe handling and disposal of PSB-
12062 in a laboratory setting.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Workflow for Safe Handling and Disposal of PSB-12062.

P2X4 Receptor Signaling Pathway

PSB-12062 is an antagonist of the P2X4 receptor, an ATP-gated ion channel.[1][3][9]
Understanding its mechanism of action is crucial for researchers. The following diagram
illustrates a simplified P2X4 receptor signaling pathway.
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Caption: Simplified P2X4 Receptor Signaling Pathway.

By adhering to these guidelines and consulting with your institution's safety office, you can
ensure the safe and responsible disposal of PSB-12062, contributing to a secure laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of PSB-12062: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663124#psb-12062-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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